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Compound of Interest

Compound Name: Dihydroevocarpine

Cat. No.: B119218

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroevocarpine is a natural alkaloid compound that has garnered significant interest in
biomedical research, particularly in the field of oncology. Studies have demonstrated its
potential as an anti-cancer agent, notably through its mechanism of inducing cytotoxicity in
acute myeloid leukemia (AML) by suppressing the mTORC1/2 signaling pathway.[1] Accurate
and consistent preparation of dihydroevocarpine stock solutions is paramount for obtaining
reliable and reproducible results in cell culture-based assays.

This document provides a detailed protocol for the preparation, storage, and application of
dihydroevocarpine stock solutions for in vitro experiments. It includes key physicochemical
data, a step-by-step protocol, and visual diagrams to illustrate the experimental workflow and
the targeted signaling pathway.

Data Presentation

A summary of the essential quantitative data for dihydroevocarpine is presented in the table
below for easy reference.
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Property Value Source(s)
Molecular Formula C23H3sNO [2][3]
Molecular Weight 341.5 g/mol [2]

CAS Number 15266-35-0 [3]
Appearance White to off-white solid

Solubiliy DMSO: 210 mg/mL (29.28 ”

mM)

Storage (Powder)

-20°C for up to 3 years

[4]

Storage (in DMSO)

-80°C for up to 6 months;
-20°C for up to 1 month
(protect from light)

[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Dihydroevocarpine

Stock Solution

This protocol describes the preparation of a 10 mM stock solution of dihydroevocarpine in

dimethyl sulfoxide (DMSO). This concentration is a common starting point for creating working

solutions for cell culture experiments.

Materials:

Vortex mixer

Dihydroevocarpine powder

Calibrated analytical balance

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://bitesizebio.com/45980/6-steps-for-successful-in-vitro-drug-treatment/
https://m.youtube.com/watch?v=04y4Dl0uTA8
https://bitesizebio.com/45980/6-steps-for-successful-in-vitro-drug-treatment/
https://m.youtube.com/watch?v=04y4Dl0uTA8
https://www.youtube.com/watch?v=N1Br2_QavRk
https://www.youtube.com/watch?v=N1Br2_QavRk
https://www.researchgate.net/post/What-should-be-the-final-concentration-of-DMSO-as-vehicle-that-can-be-exposed-to-mammalian-cells
https://www.benchchem.com/product/b119218?utm_src=pdf-body
https://www.benchchem.com/product/b119218?utm_src=pdf-body
https://www.benchchem.com/product/b119218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Pipettes and sterile filter tips
o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Pre-weighing Preparations: In a sterile environment (e.g., a biological safety cabinet), ensure
all materials are clean and sterile. Use aseptic techniques throughout the procedure to
prevent contamination.

» Weighing Dihydroevocarpine: Carefully weigh out 3.415 mg of dihydroevocarpine powder
and transfer it to a sterile microcentrifuge tube or amber vial.

e Solvent Addition: Add 1 mL of sterile DMSO to the tube containing the dihydroevocarpine
powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid
dissolution if necessary.[4][6] Visually inspect the solution to ensure there are no visible
particles.

 Sterilization (Optional but Recommended): If the DMSO used was not from a sterile-filtered
source, the stock solution can be sterilized by filtering it through a 0.22 um syringe filter into
a new sterile tube. This step is crucial for long-term storage and use in cell culture.

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes
(e.g., 20-50 pL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles
which can degrade the compound. Label each aliquot clearly with the compound name,
concentration, date of preparation, and solvent. Store the aliquots at -80°C for long-term
storage (up to 6 months) or at -20°C for short-term storage (up to 1 month), protected from
light.[5]

Note on DMSO Concentration: When preparing working solutions, ensure the final
concentration of DMSO in the cell culture medium is kept low, typically below 0.5%, as higher
concentrations can be toxic to cells.

Mandatory Visualizations
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Caption: Dihydroevocarpine inhibits the mTORC1 and mTORC2 signaling pathways.

Experimental Workflow Diagram
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Caption: Workflow for cell-based assays using dihydroevocarpine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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